Cas no 833457-48-0 (2-Pyridinecarbonitrile, 3-methyl-6-[3-(trifluoromethoxy)phenyl]-)

• Product name: 2-Pyridinecarbonitrile, 3-methyl-6-[3-(trifluoromethoxy)phenyl]-
• CAS No: 833457-48-0
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 673141
• PubChem ID: 71415589

2-Pyridinecarbonitrile, 3-methyl-6-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3-methyl-6-[3-(trifluoromethoxy)phenyl]-
• 3-methyl-6-[3-(trifluoromethoxy)phenyl]pyridine-2-carbonitrile
• DTXSID90835000
• 833457-48-0

• Inchi： InChI=1S/C14H9F3N2O/c1-9-5-6-12(19-13(9)8-18)10-3-2-4-11(7-10)20-14(15,16)17/h2-7H,1H3
• InChI Key： XMHAVRZXDNSGCI-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(C=C1)C2=CC(=CC=C2)OC(F)(F)F)C#N

Computed Properties

• Exact Mass: 278.06669740g/mol
• Monoisotopic Mass: 278.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.9Ų